1-(4-cyclopropyl-1,2,3-thiadiazol-5-yl)ethan-1-ol
Description
The compound “1-(4-cyclopropyl-1,2,3-thiadiazol-5-yl)ethan-1-ol” is a derivative of the 1,3,4-thiadiazole scaffold . The 1,3,4-thiadiazol-5-yl moiety is known to exhibit various biological activities, including anticancer, antidiabetic, antihypertensive, anti-inflammatory, antiviral, and anti-microbial properties . Some drugs with a thiadiazole scaffold, such as sulfamethoxazole, acetazolamide, and butazolamide, produce diverse biological actions .
Synthesis Analysis
The synthesis of 1,3,4-thiadiazole derivatives, including “1-(4-cyclopropyl-1,2,3-thiadiazol-5-yl)ethan-1-ol”, often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, or 7-thioxo-5,6,7,8-tetrahydropyrimido . The structures of the newly synthesized compounds are usually established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible .Molecular Structure Analysis
The molecular structure of a compound determines its requirement for various pharmacological activities . The 1,3,4-thiadiazole ring in “1-(4-cyclopropyl-1,2,3-thiadiazol-5-yl)ethan-1-ol” is a heterocyclic moiety that has been utilized for its biological activity . The presence of the =N-C-S moiety and strong aromaticity of the ring are requirements for low toxicity and in vivo stability .Future Directions
The future directions for “1-(4-cyclopropyl-1,2,3-thiadiazol-5-yl)ethan-1-ol” and similar compounds involve further exploration of their biological activities and potential as therapeutic agents . Structural modifications in the 1,3,4-thiadiazole ring have resulted in highly effective and less toxic compounds and have good prospects as anti-microbial agents .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-cyclopropyl-1,2,3-thiadiazol-5-yl)ethan-1-ol involves the conversion of a cyclopropyl-containing compound to the desired product through a series of chemical reactions.", "Starting Materials": [ "4-cyclopropyl-1,2,3-thiadiazole", "1-bromoethane", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: 4-cyclopropyl-1,2,3-thiadiazole is reacted with sodium hydroxide in ethanol to form the sodium salt of the thiadiazole.", "Step 2: The sodium salt is then reacted with 1-bromoethane to form the corresponding ethylthiadiazole.", "Step 3: The ethylthiadiazole is then treated with sodium hydroxide in ethanol to form the corresponding alcohol, 1-(4-cyclopropyl-1,2,3-thiadiazol-5-yl)ethan-1-ol." ] } | |
CAS RN |
2613383-61-0 |
Product Name |
1-(4-cyclopropyl-1,2,3-thiadiazol-5-yl)ethan-1-ol |
Molecular Formula |
C7H10N2OS |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
